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Introduction:

Himalomycin A and B are anthracycline antibiotics isolated from the marine-derived

Streptomyces sp. isolate B6921.[1][2][3][4][5] These compounds belong to the fridamycin group

of antibiotics and have demonstrated notable biological activity.[1][2] This document provides a

detailed protocol for the isolation and purification of Himalomycin B from the culture broth of

Streptomyces sp. B6921, based on established methodologies. The protocol covers

fermentation, extraction, and multi-step chromatographic purification.

Experimental Protocols
Fermentation of Streptomyces sp. B6921
This protocol describes the cultivation of Streptomyces sp. B6921 for the production of

Himalomycin B.
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1.1. Media Preparation:

M2+ Medium: Prepare the M2+ medium with the following components.[1] The pH should be

adjusted to 7.8 with 2 N NaOH before sterilization.[1]

Malt extract: 10 g/L

Yeast extract: 4 g/L

Glucose: 4 g/L

Artificial seawater: 500 mL/L

Tap water: 500 mL/L

1.2. Inoculation and Fermentation:

Inoculate twelve 1 L Erlenmeyer flasks, each containing 200 mL of M2+ medium, with well-

grown agar subcultures of Streptomyces sp. isolate B6921.[1]

Incubate the flasks at 28 °C for 3 days with agitation at 95 rpm.[1]

Use the resulting seed culture to inoculate a 20 L jar fermentor.[1]

Maintain the fermentor at 28 °C for 72 hours.[1]

Extraction of Crude Himalomycin B
This section details the extraction of the crude antibiotic mixture from the fermentation broth.

Following fermentation, harvest the culture broth.

Perform an extraction using ethyl acetate to obtain the crude extract containing Himalomycin

A and B, along with other metabolites.[1]

Chromatographic Purification of Himalomycin B
A multi-step chromatographic process is employed to isolate and purify Himalomycin B from

the crude extract.
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3.1. Step 1: Flash Chromatography (Silica Gel)

Subject the crude extract to flash chromatography on a silica gel column.[1]

Elute the column with a methanol/chloroform (MeOH/CHCl₃) gradient to yield eight primary

fractions.[1] The more polar fractions will contain Himalomycin A and B.[1]

3.2. Step 2: Size-Exclusion Chromatography (Sephadex LH-20)

Further separate the polar fractions containing the target compounds using a Sephadex LH-

20 column (4 x 100 cm).[1]

Use a solvent system of chloroform/40% methanol (CHCl₃/40% MeOH) for elution to enrich

the yellow-colored compounds, which include the himalomycins.[1]

3.3. Step 3: Preparative High-Performance Liquid Chromatography (HPLC)

The final purification of Himalomycin B is achieved through preparative HPLC.

Employ a water/acetonitrile (H₂O/MeCN) gradient for elution, starting with 40% H₂O, at a

flow rate of 10 mL/min.[1]

Data Presentation
The following table summarizes the quantitative data and parameters for the isolation of

Himalomycin B.
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Parameter Value Reference

Fermentation Volume 20 L [1]

Incubation Temperature 28 °C [1]

Incubation Time (Seed Culture) 3 days [1]

Incubation Time (Fermentor) 72 hours [1]

Agitation Speed 95 rpm [1]

Flash Chromatography

Column
Silica Gel [1]

Flash Chromatography

Solvents
Methanol/Chloroform Gradient [1]

Sephadex LH-20 Column

Dimensions
4 x 100 cm [1]

Sephadex LH-20 Solvents Chloroform/40% Methanol [1]

Preparative HPLC Solvents
Water/Acetonitrile Gradient

(starting at 40% H₂O)
[1]

Preparative HPLC Flow Rate 10 mL/min [1]

Yield of Himalomycin A 2.5 mg [1][4]
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Caption: Workflow for Himalomycin B isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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